Cas no 452966-68-6 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate
• CAS No: 452966-68-6
• MF: C₁₉H₁₃N₃O₃
• MW: 331.324824094772
• CID: 6272124
• PubChem ID: 866928
• Update Time: 2025-10-18

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate
• Oprea1_240189
• F0624-0075
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-naphthoate
• 452966-68-6
• AKOS002471743

• Inchi： 1S/C19H13N3O3/c23-18-16-7-3-4-8-17(16)20-21-22(18)12-25-19(24)15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2
• InChI Key： CBCJEDFRHCTXRC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C2C=CC=CC2=C1)=O)CN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 331.09569129g/mol
• Monoisotopic Mass: 331.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.3Ų

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate

Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate (CAS No. 452966-68-6)

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 452966-68-6, belongs to a class of molecules known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this compound make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate incorporates a benzotriazine core linked to a naphthalene moiety through an ester functional group. The benzotriazine ring is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the naphthalene group enhances the compound's hydrophobicity and contributes to its solubility in organic solvents, making it suitable for various biochemical assays and drug delivery systems.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate) has been investigated for its potential role in modulating enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases by interfering with their ATP-binding sites. This mechanism of action aligns with the development of targeted therapies for cancers and inflammatory diseases.

The synthesis of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzotriazine core is typically synthesized via cyclization reactions using appropriate precursors such as malononitrile derivatives. Subsequent functionalization with the naphthalene carboxylate group is achieved through esterification or amidation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these transformations.

One of the most compelling aspects of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl naphthalene-2-carboxylate) is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods such as molecular docking and virtual screening to identify derivatives with improved pharmacokinetic properties. These computational approaches have helped in predicting binding affinities and optimizing the structure-function relationship of the compound. Such efforts are crucial in reducing attrition rates during drug development and accelerating the discovery of novel therapeutics.

Evaluation of (4 oxo 3 4 dihydro 1 23 benzotriazin 3 ylmethyl naphthalene 2 carboxylate) in cellular models has provided insights into its biological activity. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by inducing apoptosis or cell cycle arrest. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production pathways. These findings highlight its potential as a candidate for further development into a therapeutic agent.

The pharmacological profile of (4 oxo 34 dihydro 123 benzotriazin 3 ylmethyl naphthalene 2 carboxylate) is further enhanced by its favorable pharmacokinetic properties. Studies indicate that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are essential for ensuring effective drug delivery to target sites within the body. Moreover, preliminary toxicology studies suggest that (4 oxo 34 dihydro 123 benzotriazin 3 ylmethyl naphthalene 2 carboxylate) is well-tolerated at relevant doses, making it a promising candidate for clinical translation.

The role of computational chemistry in understanding the behavior of (4 oxo 34 dihydro 123 benzotriazin 3 ylmethyl naphthalene 2 carboxylate) cannot be overstated. Molecular dynamics simulations have been used to study its interactions with biological targets at an atomic level. These simulations provide valuable insights into binding mechanisms and help in designing analogs with improved efficacy and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and reduce costs associated with traditional trial-and-error approaches.

The future prospects of (4 oxo 34 dihydro 123 benzotriazin 3 ylmethyl naphthalene 2 carboxylate) are promising given its unique structural features and biological activities. Ongoing research aims to explore new synthetic routes that improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, efforts are underway to investigate its potential applications in other therapeutic areas beyond oncology and inflammation management.

In conclusion，（4 oxo 34 dihydro 123 benzotriazin 3 ylmethyl naphthalene 2 carboxylate） represents an exciting avenue for pharmaceutical innovation with significant implications for human health. Its multifaceted biological activities combined with favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents.